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Compound of Interest

5-Bromo-2-chloro-4-methyl-3-
Compound Name:
nitropyridine

Cat. No.: B1520513

An In-Depth Technical Guide to 5-Bromo-2-chloro-4-methyl-3-nitropyridine: Structure,
Synthesis, and Applications

Abstract

This technical guide provides a comprehensive overview of 5-Bromo-2-chloro-4-methyl-3-
nitropyridine, a key halogenated pyridine derivative. It serves as a critical building block in
advanced organic synthesis, particularly in the development of novel pharmaceutical and
agrochemical compounds. This document elucidates its molecular structure, physicochemical
properties, a detailed synthetic pathway with mechanistic insights, and its applications in
research and development. Furthermore, it outlines essential safety and handling protocols for
laboratory use. This guide is intended for researchers, chemists, and professionals in the field
of drug discovery and chemical engineering who require a deep technical understanding of this
versatile intermediate.

Introduction: A Versatile Heterocyclic Intermediate

5-Bromo-2-chloro-4-methyl-3-nitropyridine is a highly functionalized pyridine ring system
that has garnered significant attention in synthetic chemistry. Its structure is characterized by
the strategic placement of multiple reactive sites: a bromine atom at position 5, a chlorine atom
at position 2, a methyl group at position 4, and a nitro group at position 3[1]. This unique
arrangement of electron-withdrawing and donating groups, along with two distinct halogen
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atoms, makes it an exceptionally valuable precursor for creating complex molecular
architectures.

The combination of a chloro group, which can be substituted, and a bromo group, which is
highly effective in palladium-catalyzed cross-coupling reactions, provides synthetic chemists
with orthogonal "handles" for sequential chemical modifications[2]. The electron-withdrawing
nitro group further activates the pyridine ring, influencing the reactivity of the halogen
substituents. Consequently, this compound is a cornerstone in the synthesis of specialized
chemicals, including active pharmaceutical ingredients (APIs) and advanced agrochemicals[1]

3].

Molecular Structure and Physicochemical
Properties

The core of 5-Bromo-2-chloro-4-methyl-3-nitropyridine is a pyridine heterocycle, substituted
to maximize its synthetic utility. The specific arrangement of its functional groups dictates its
chemical behavior and reactivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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